Cas no 1805587-13-6 (Ethyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1805587-13-6
• MF: C₁₂H₉F₅N₂O₂
• MW: 308.204080343246
• CID: 4880218
• Update Time: 2025-05-24

Ethyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C12H9F5N2O2/c1-2-21-9(20)4-8-7(12(15,16)17)3-6(5-18)10(19-8)11(13)14/h3,11H,2,4H2,1H3
• InChI Key： JOSBUZYCFZNHOK-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C(C(F)F)N=C1CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 418
• XLogP3: 2.3
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetate

Ethyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetate

Ethyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetate, with the CAS number 1805587-13-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with cyano, difluoromethyl, and trifluoromethyl groups. The presence of these functional groups imparts distinctive electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of Ethyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetate in drug discovery. The cyano group, known for its strong electron-withdrawing ability, plays a crucial role in modulating the electronic properties of the molecule. This feature is particularly advantageous in designing compounds with high bioavailability and selectivity. The difluoromethyl and trifluoromethyl groups further enhance the molecule's stability and lipophilicity, which are critical parameters for drug candidates.

In terms of synthesis, Ethyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetate can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has enabled researchers to achieve higher yields and better purity levels. These advancements have made the compound more accessible for large-scale applications in pharmaceuticals and agrochemicals.

The application of Ethyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetate extends beyond drug discovery. Its unique electronic properties make it an excellent candidate for use in organic electronics. Recent research has demonstrated its potential as a component in organic light-emitting diodes (OLEDs), where it exhibits superior charge transport properties. This opens up new avenues for its use in next-generation electronic devices.

Furthermore, the compound has shown promise in catalytic processes. Its ability to act as a Lewis acid catalyst has been exploited in various transformations, including alkylation and acylation reactions. This versatility underscores its importance in both academic research and industrial applications.

From an environmental perspective, Ethyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetate exhibits favorable biodegradation characteristics under controlled conditions. This makes it a sustainable choice for applications where eco-friendliness is a priority.

In conclusion, Ethyl 3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetate (CAS No: 1805587-13-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and development.